tert-butyl N-[1-(5-methyl-1,3,4-oxadiazol-2-yl)piperidin-4-yl]carbamate

• IUPAC Name: tert-butyl N-[1-(5-methyl-1,3,4-oxadiazol-2-yl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C13H22N4O3/c1-9-15-16-11(19-9)17-7-5-10(6-8-17)14-12(18)20-13(2,3)4/h10H,5-8H2,1-4H3,(H,14,18)
• InChI Key: HATRFMKTIKBZFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)N2CCC(CC2)NC(=O)OC(C)(C)C
• Molecular Formula: C13H22N4O3
• Molecular Weight: 282.34 g/mol

Description

The compound “tert-butyl N-[1-(5-methyl-1,3,4-oxadiazol-2-yl)piperidin-4-yl]carbamate” is a complex organic molecule. It contains a tert-butyl carbamate group, a 5-methyl-1,3,4-oxadiazol-2-yl group, and a piperidin-4-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The tert-butyl carbamate group, the 5-methyl-1,3,4-oxadiazol-2-yl group, and the piperidin-4-yl group would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its constituent groups. For example, the tert-butyl carbamate group might be involved in reactions with various aryl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its density, melting point, boiling point, flash point, vapor pressure, and refractive index would all be determined by the arrangement and characteristics of its constituent groups.

Scientific Research Applications

Antibiotic Synthesis

• Ceftolozane , a new intravenous fifth-generation cephalosporin antibiotic, is derived from the structural modification of FK518. . Ceftolozane exhibits a wide antibacterial spectrum, strong activity against both Gram-positive and Gram-negative bacteria, and potent antibacterial activity against Pseudomonas aeruginosa and multidrug-resistant strains.

PDE4 Inhibition

• Researchers have explored pyrazole derivatives as effective PDE4 inhibitors for treating anti-inflammatory diseases. . These inhibitors play a crucial role in modulating cyclic nucleotide levels and immune responses.

Aniline Protection

• . Anilines are versatile intermediates in organic synthesis.

Tetrasubstituted Pyrrole Synthesis

• . Pyrroles are important heterocyclic compounds with diverse applications.

Chiral Sulfinamide Reagents

• Enantiopure tert-butanesulfinamide (tert-butyl carbamate) is a widely explored chiral sulfinamide reagent. . Its recyclability after reactions makes it valuable in asymmetric synthesis.

Solvent-Free Synthesis

• . This compound serves as a key building block in various synthetic pathways.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. It could potentially form coordination bonds with transition metals and participate in various organic synthesis reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It could potentially be irritating to the eyes and skin. Appropriate personal protective equipment, such as gloves and safety glasses, should be used when handling this compound.